N-Ethyl-N-methylpiperidin-4-amine hydrochloride

• IUPAC Name: N-ethyl-N-methylpiperidin-4-amine;hydrochloride
• InChI: InChI=1S/C8H18N2.ClH/c1-3-10(2)8-4-6-9-7-5-8;/h8-9H,3-7H2,1-2H3;1H
• InChI Key: PBAPRZDIIKOMHP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C1CCNCC1.Cl
• Molecular Formula: C8H19ClN2
• Molecular Weight: 178.70 g/mol
• CAS No.: 1233955-04-8

Description

“N-Ethyl-N-methylpiperidin-4-amine hydrochloride” is a chemical compound with the molecular formula C8H19ClN2. It is available from various chemical suppliers.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 178.7. It is stored at room temperature.

Scientific Research Applications

Spectral Analysis Techniques

Research has utilized derivatives similar to N-Ethyl-N-methylpiperidin-4-amine hydrochloride for spectral analysis. For example, studies on Raman spectra of methylated amines and their corresponding ammonium chlorides in water have provided insights into the vibrational characteristics of these compounds. The spectra of the hydrochlorides originate solely from the positively charged ammonium ion, offering valuable information for analyzing such substances' structural and electronic properties (Edsall, 1937).

Water-Induced Aggregation

Another research application is the study of water-induced aggregation and hydrophobic hydration in aqueous solutions of derivatives, such as N-methylpiperidine. These studies explore how such compounds interact with water at molecular levels, contributing to our understanding of solute-solvent interactions and the formation of complex structures in solution (Marczak et al., 2013).

Synthesis and Chemical Reactions

Research on the synthesis of related compounds, like enantiospecific synthesis of piperidine derivatives, demonstrates the applicability of this compound in developing synthetic methodologies for producing enantiomerically pure substances. Such methods are crucial for creating compounds with specific biological activities (Reilly, Anthony, & Gallagher, 2003).

Environmental Analysis

The compound and its analogs have been used in environmental analysis, such as the detection and quantification of aliphatic amines in wastewater and surface water. These studies are vital for understanding the environmental fate and impact of various chemical substances, contributing to pollution monitoring and environmental protection efforts (Sacher, Lenz, & Brauch, 1997).